Cas no 117259-21-9 (2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol)
117259-21-9 structure
Product Name:2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol
CAS No:117259-21-9
MF:C5H6N4O5
MW:202.124940395355
CID:161409
Update Time:2023-04-05
2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-ethanol,4,5-dinitro-
- KIH 702
- 2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol
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- Inchi: 1S/C5H6N4O5/c10-2-1-7-3-6-4(8(11)12)5(7)9(13)14/h3,10H,1-2H2
- InChI Key: CMYZHWIAUSMICT-UHFFFAOYSA-N
- SMILES: C(O)CN1C=NC([N+]([O-])=O)=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 202.034
- Monoisotopic Mass: 202.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.3
2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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